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Compound of Interest

Compound Name: (3R)-3-Bromooxolane

Cat. No.: B2704957 Get Quote

[2] (R)-3-Bromotetrahydrofuran | C4H7BrO | ChemSpider (R)-3-Bromotetrahydrofuran.

C4H7BrO. Structure. 2D 3D. Molar Mass. 151.001 g/mol . Names. (R)-3-Bromotetrahydrofuran;

(R)-3-bromo-oxolane; (3R)-3 ... --INVALID-LINK-- (R)-3-Bromotetrahydrofuran 87494-68-8 -

ChemNet (R)-3-Bromotetrahydrofuran,cas:87494-68-8,MF:C4H7BrO,MW:151.01,EINECS:681-

306-6,MDL Number:MFCD02179373,Mol File:87494-68-8.mol. --INVALID-LINK-- (3R)-3-

Bromotetrahydrofuran | C4H7BrO - PubChem (3R)-3-Bromotetrahydrofuran. C4H7BrO. CID

5362432. (3R)-3-bromo-oxolane. 3-Bromotetrahydrofuran ... Molecular Weight. 151.00 g/mol .

Computed by PubChem 2.2 ... --INVALID-LINK-- (3R)-3-Bromooxolane | 87494-68-8 |

Biosynth For R&D Use Only. Not for drug, household, or other uses. Molecular Weight. 151.00.

Formula. C4H7BrO. CAS Number. 87494-68-8. MDL Number. MFCD02179373. --INVALID-

LINK-- (3R)-3-BROMOOXOLANE | C4H7BrO - Fishersci (3R)-3-BROMOOXOLANE. CAS #,

87494-68-8. Molecular Formula, C4H7BrO. Molecular Weight, 151.01. --INVALID-LINK-- (R)-3-

BROMOTETRAHYDROFURAN | A16198 | Alfa Aesar (R)-3-BROMOTETRAHYDROFURAN.

Stock No.: A16198. CAS-No.: 87494-68-8. Molecular Formula: C4H7BrO. Molecular Weight:

151.01 ... --INVALID-LINK-- (3R)-3-Bromotetrahydrofuran 87494-68-8 | Tokyo Chemical

Industry Product Number: B3706; Product Name: (3R)-3-Bromotetrahydrofuran; CAS RN:

87494-68-8; MDL Number: MFCD02179373; Molecular Formula: C4H7BrO; Molecular Weight:

... --INVALID-LINK-- (3R)-3-Bromotetrahydrofuran | CAS 87494-68-8 - J&K Scientific (3R)-3-

Bromotetrahydrofuran(87494-68-8) is a chemical substance, its chemical formula is C4H7BrO,

molecular weight is 151, the purity is 97%, ... --INVALID-LINK-- (3R)-3-Bromotetrahydrofuran |

CAS 87494-68-8 | SCBT - Santa Cruz ... (3R)-3-Bromotetrahydrofuran is a chemical. ... CAS

Number: 87494-68-8. Molecular Weight: 151.00. Molecular Formula: C4H7BrO. --INVALID-

LINK-- (3R)-3-Bromotetrahydrofuran | CAS: 87494-68-8 - LGC Standards Chemical properties.
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CAS: 87494-68-8. Formula: C₄H₇BrO. Molecular weight: 151.01. --INVALID-LINK-- (3R)-3-

Bromotetrahydrofuran | 87494-68-8 | Carbosynth (3R)-3-Bromotetrahydrofuran. CAS Number:

87494-68-8. Molecular Formula: C4H7BrO. Molecular Weight: 151.00. --INVALID-LINK--

(3R)-3-Bromotetrahydrofuran - Simson Pharma Limited (3R)-3-Bromotetrahydrofuran. CAS

Number. 87494-68-8. Chemical Name. (3R)-3-Bromotetrahydrofuran. Molecular Formula.

C4H7BrO. Molecular Weight. 151.01. --INVALID-LINK-- (R)-3-Bromotetrahydrofuran | CAS

87494-68-8 | Apollo Scientific CAS number: 87494-68-8; Molecular weight: 151.01; Molecular

formula: C4H7BrO; Synonyms: (3R)-3-BROMOOXOLANE; Appearance: Colourless to pale

yellow liquid ... --INVALID-LINK-- (3R)-3-Bromotetrahydrofuran - Toronto Research Chemicals

(3R)-3-Bromotetrahydrofuran; CAS Number: 87494-68-8; Molecular Formula: C₄H₇BrO;

Molecular Weight: 151.01 g/mol . --INVALID-LINK-- In-Depth Technical Guide to (3R)-3-
Bromooxolane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties and

characteristics of (3R)-3-Bromooxolane, a key intermediate in various synthetic applications.

Core Chemical Data
(3R)-3-Bromooxolane, also known as (R)-3-Bromotetrahydrofuran, is a heterocyclic

compound with the chemical formula C4H7BrO. Its physical and chemical properties are

summarized in the table below.

Property Value References

CAS Number 87494-68-8

Molecular Weight 151.00 g/mol

Alternate Molecular Weight 151.01 g/mol

Molecular Formula C4H7BrO

Synonyms
(R)-3-Bromotetrahydrofuran,

(3R)-3-bromo-oxolane

Appearance Colourless to pale yellow liquid
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Experimental Protocols & Applications
While specific, detailed experimental protocols for the use of (3R)-3-Bromooxolane are highly

dependent on the target molecule and reaction scheme, its primary utility lies as a chiral

building block in organic synthesis. It is frequently employed in the synthesis of pharmaceutical

compounds and other complex organic molecules where the introduction of a specific

stereocenter is crucial.

The reactivity of (3R)-3-Bromooxolane is dominated by the presence of the bromine atom,

which serves as a good leaving group in nucleophilic substitution reactions. This allows for the

introduction of a wide variety of functional groups at the 3-position of the oxolane ring with

retention or inversion of stereochemistry, depending on the reaction conditions and the

nucleophile used.

A general workflow for a nucleophilic substitution reaction involving (3R)-3-Bromooxolane is

depicted below.

Reactants

Reaction Conditions

Products

(3R)-3-Bromooxolane

SN2 Reaction

Nucleophile (Nu-)

Aprotic Polar Solvent
(e.g., DMF, DMSO)

Controlled Temperature
Substituted Oxolane

Bromide Salt (Br-)
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Caption: Generalized workflow for a nucleophilic substitution reaction using (3R)-3-
Bromooxolane.

Logical Relationships in Synthetic Strategy
The selection of (3R)-3-Bromooxolane as a starting material is guided by the desired

stereochemistry of the final product. Its rigid oxolane ring and the defined stereocenter at the 3-

position make it a valuable precursor for creating complex chiral molecules. The logical

decision-making process for incorporating this building block into a synthetic route is illustrated

below.

Target Molecule with
(R)-stereocenter at C3 of an oxolane ring

Retrosynthetic Analysis

Key Disconnection at C3-X Bond

Identify (3R)-3-Bromooxolane
as a suitable starting material

Forward Synthesis

Synthesis of Target Molecule
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Caption: Decision-making process for utilizing (3R)-3-Bromooxolane in a synthetic strategy.

To cite this document: BenchChem. [CAS number and molecular weight of (3R)-3-
Bromooxolane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2704957#cas-number-and-molecular-weight-of-3r-3-
bromooxolane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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